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Compound of Interest

Compound Name: 6-Bromoflavone

Cat. No.: B074378 Get Quote

As a Senior Application Scientist, it is understood that the integrity of your research extends to

the entire lifecycle of the materials you employ, including their safe and compliant disposal. 6-
Bromoflavone, a halogenated mononuclear flavone, requires meticulous handling not only

during its application but also at the end of its use. This guide provides a comprehensive, step-

by-step protocol for the proper disposal of 6-Bromoflavone and associated contaminated

materials, grounded in established safety and regulatory standards.

The causality behind these procedures is rooted in the chemical nature of 6-Bromoflavone as

a halogenated organic compound and its classification as a skin, eye, and respiratory irritant.[1]

[2] Improper disposal can lead to environmental persistence and pose risks to personnel.

At-a-Glance: 6-Bromoflavone Safety & Disposal Profile
For immediate reference, the key characteristics and disposal parameters for 6-Bromoflavone
are summarized below.
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Parameter Data Source(s)

CAS Number 1218-80-0 [1][3][4]

Molecular Formula C₁₅H₉BrO₂ [3]

Physical State Solid [5]

Melting Point 193-196 °C [3][6]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1][2][5]

Primary Disposal Route

Incineration via a licensed

hazardous waste disposal

company

[7][8][9]

Regulatory Context

Halogenated Organic

Compound. Subject to EPA

and OSHA regulations.

[7][10][11][12]

Part 1: Pre-Disposal Safety & Hazard Assessment
Before initiating any disposal procedure, a thorough understanding of the material's hazards

and the required protective measures is paramount. This protocol is a self-validating system,

beginning with personal safety to mitigate the risks identified in the material's safety data sheet

(SDS).

Required Personal Protective Equipment (PPE)
Due to its irritant properties, direct contact with 6-Bromoflavone must be avoided.[1][2] The

following PPE is mandatory when handling the compound for disposal:

Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[13] If

there is a risk of generating dust, a face shield should be worn in addition to goggles.[14]
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Hand Protection: Wear disposable nitrile gloves.[14] Gloves must be inspected before use

and disposed of as contaminated waste after handling is complete.[5]

Body Protection: A standard laboratory coat is required to prevent skin contact.[14] Ensure

long pants and closed-toe shoes are worn.

Respiratory Protection: All handling of 6-Bromoflavone powder should be performed in a

certified chemical fume hood to prevent inhalation of dust.[5][10] If a fume hood is not

available, a NIOSH-approved respirator appropriate for particulates must be used in

accordance with 29 CFR 1910.134.[15]

Regulatory Imperative: Why Special Disposal is
Necessary
6-Bromoflavone is a halogenated organic compound. The U.S. Environmental Protection

Agency (EPA) regulates the treatment and disposal of these substances due to their potential

for environmental persistence and toxicity.[8][11] Land disposal of halogenated organic wastes

is restricted, making controlled thermal treatment, such as incineration, the preferred method.

[8] Adherence to these procedures ensures compliance with the Resource Conservation and

Recovery Act (RCRA) and OSHA's Laboratory Standard (29 CFR 1910.1450).[10][15]

Part 2: Step-by-Step Disposal Protocols
Follow these systematic procedures for the safe collection and disposal of 6-Bromoflavone
waste. The core principle is waste segregation to prevent dangerous reactions and ensure

proper handling by waste management professionals.[7][9]

Workflow for 6-Bromoflavone Waste Management
The following diagram illustrates the decision-making process for managing waste streams

containing 6-Bromoflavone.
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Waste Generated
(6-Bromoflavone)

Identify Waste Type

Unused/Expired Solid
6-Bromoflavone

  Solid Chemical

Contaminated Labware
(Gloves, Wipes, Weigh Boats)

 Contaminated Material 

Spill Cleanup Debris
(Absorbent, PPE)

 Spill Debris 

Place in a dedicated,
properly labeled Hazardous

Waste container.

Seal container when not in use.
Store in a designated Satellite

Accumulation Area.

Request pickup by your
institution's Environmental

Health & Safety (EHS) office.

Final Disposal via
Licensed Hazardous Waste

Contractor (Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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